Cas no 264-12-0 (3H-3-Benzazepine)
3H-3-Benzazepine structure
3H-3-Benzazepine Chemical and Physical Properties
Names and Identifiers
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- 3H-3-Benzazepine
- 4,5-Benzazepine
- 4,5-Benzoazatropilidene
- STR07757
- SCHEMBL164600
- YGLDQFWPUCURIP-UHFFFAOYSA-N
- AKOS006239099
- DTXSID70599734
- [3]Benzazepine
- 264-12-0
- 3-benzazepine
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- Inchi： InChI=1S/C10H9N/c1-2-4-10-6-8-11-7-5-9(10)3-1/h1-8,11H
- InChI Key： YGLDQFWPUCURIP-UHFFFAOYSA-N
- SMILES： C1C2C=CC=CC=2C=CNC=1
Computed Properties
- Exact Mass: 143.07357
- Monoisotopic Mass: 143.073499291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 15.79
3H-3-Benzazepine Related Literature
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1. Heterocycles by cycloaddition. Part 10. Cycloaddition–extrusion–ring expansion of mesoionic compounds with benzocyclobutene. Approaches to seven- and eight-membered fully conjugated systemsHiroshi Kato,Tomoshige Kobayashi,Kayo Horie,Kotomi Oguri,Masayuki Moriwaki J. Chem. Soc. Perkin Trans. 1 1993 1055
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óscar Vázquez-Vera,Jorge S. Sánchez-Badillo,Alejandro Islas-Jácome,Manuel A. Rentería-Gómez,Shrikant G. Pharande,Carlos J. Cortes-García,Mónica A. Rincón-Guevara,Ilich A. Ibarra,Rocío Gámez-Monta?o,Eduardo González-Zamora Org. Biomol. Chem. 2017 15 2363
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3. Reinvestigation of the reaction of nitrenes with naphthalene. Formation of 1H-1-benzazepine and 3H-3-benzazepineKyosuke Satake,Hiroshi Mizushima,Masaru Kimura,Shiro Morosawa J. Chem. Soc. Chem. Commun. 1987 197
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4. Reinvestigation of the reaction of nitrenes with naphthalene. Formation of 1H-1-benzazepine and 3H-3-benzazepineKyosuke Satake,Hiroshi Mizushima,Masaru Kimura,Shiro Morosawa J. Chem. Soc. Chem. Commun. 1987 197
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5. The thermal rearrangement of 1-substituted 1H-azepines to 6-amino-fulvenesM. Mahendran,A. W. Johnson J. Chem. Soc. C 1971 1237
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